Cas no 42468-64-4 (2-[(but-2-yn-1-yloxy)methyl]oxirane)

• Product Name: 2-[(but-2-yn-1-yloxy)methyl]oxirane
• CAS No: 42468-64-4
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 928147
• PubChem ID: 290306
• Update Time: 2025-04-19

2-[(but-2-yn-1-yloxy)methyl]oxirane Chemical and Physical Properties

Names and Identifiers

• 2-[(but-2-yn-1-yloxy)methyl]oxirane
• 2-(but-2-ynoxymethyl)oxirane
• 1,2-epoxy-3-< (3-methyl-2-propynyl)oxy> propane
• AC1L6DL2
• AC1Q28D0
• AG-K-75828
• AR-1L2099
• but-2-ynyloxymethyl-oxirane
• CTK4I6256
• NSC153427
• Propane, 1-(2-butynyloxy)-2,3-epoxy-
• Oxirane, 2-[(2-butyn-1-yloxy)methyl]-
• 8QN5P67484
• NSC-153427
• DTXSID50962841
• Oxirane, [(2-butynyloxy)methyl]-
• 2-{[(But-2-yn-1-yl)oxy]methyl}oxirane
• 42468-64-4
• 2-[(2-Butyn-1-yloxy)methyl]oxirane
• DTXSID80302776

• Inchi： 1S/C7H10O2/c1-2-3-4-8-5-7-6-9-7/h7H,4-6H2,1H3
• InChI Key： ZJUDBWRATXIYDO-UHFFFAOYSA-N
• SMILES： O1CC1COCC#CC

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76